Cas no 162900-27-8 (2,3-Dihydro-6-methyl-1,4-naphthalenedione)
162900-27-8 structure
Product Name:2,3-Dihydro-6-methyl-1,4-naphthalenedione
CAS No:162900-27-8
MF:C11H10O2
MW:174.195903301239
CID:2358136
PubChem ID:53959532
Update Time:2025-04-21
2,3-Dihydro-6-methyl-1,4-naphthalenedione Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Dihydro-6-methyl-1,4-naphthalenedione
- 162900-27-8
- SCHEMBL8733733
-
- Inchi： 1S/C11H10O2/c1-7-2-3-8-9(6-7)11(13)5-4-10(8)12/h2-3,6H,4-5H2,1H3
- InChI Key： JJZBFBJMFWBKML-UHFFFAOYSA-N
- SMILES： O=C1C2C=C(C)C=CC=2C(CC1)=O
Computed Properties
- Exact Mass: 174.068079557g/mol
- Monoisotopic Mass: 174.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 34.1Ų
2,3-Dihydro-6-methyl-1,4-naphthalenedione Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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